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Compound of Interest

Compound Name:
4-(4-Iodophenoxy)piperidine

hydrochloride

CAS No.: 1220019-83-9

Cat. No.: B1452407

Get Quote

Introduction & Scientific Significance
The compound 4-(4-Iodophenoxy)piperidine hydrochloride is a high-value pharmacophore

scaffold used extensively in medicinal chemistry. Its structural significance lies in its

bifunctionality:

The Piperidine Ring: A privileged structure in drug discovery, serving as a hydrogen bond

donor/acceptor and a pharmacokinetic modulator (improving solubility and bioavailability).

The Aryl Iodide Handle: A highly reactive site for palladium-catalyzed cross-coupling

reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), allowing for the rapid

diversification of the aromatic tail.

This protocol details a high-fidelity synthesis route optimized for laboratory to kilo-lab scale,

prioritizing purity and reproducibility.
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Property Specification

Chemical Name 4-(4-Iodophenoxy)piperidine hydrochloride

CAS Number 1220019-83-9

Molecular Formula

Molecular Weight 339.60 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Water (moderate);

Insoluble in non-polar solvents

Storage
Hygroscopic. Store at 2-8°C under inert

atmosphere (Argon/Nitrogen).

Safety Warning:

Piperidines: Potential skin and eye irritants.[1]

Aryl Iodides: Light sensitive; store in amber vials.

Reagents (DIAD/PPh3): DIAD is a sensitizer and shock-sensitive if concentrated to dryness

with peroxides. Triphenylphosphine is toxic to aquatic life.

Experimental Protocol
Retrosynthetic Analysis & Strategy
While Nucleophilic Aromatic Substitution (

) is common for activated aryl fluorides, 4-iodophenol is electron-rich, making direct
displacement difficult without harsh conditions (high heat/strong base) that risk deiodination.

Therefore, this protocol utilizes the Mitsunobu Reaction.[2] This pathway offers mild conditions,

high regioselectivity, and compatibility with the iodine moiety.

Step-by-Step Synthesis[1]
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Step 1: Etherification via Mitsunobu Coupling
Objective: Synthesis of tert-butyl 4-(4-iodophenoxy)piperidine-1-carboxylate.

Reagents:

N-Boc-4-hydroxypiperidine (1.0 equiv)

4-Iodophenol (1.0 equiv)

Triphenylphosphine (

) (1.2 equiv)

Diisopropyl azodicarboxylate (DIAD) (1.2 equiv)

Solvent: Anhydrous Tetrahydrofuran (THF)

Procedure:

Preparation: Flame-dry a 3-neck round-bottom flask and purge with Nitrogen (

).

Dissolution: Charge the flask with N-Boc-4-hydroxypiperidine (e.g., 10.0 g, 49.7 mmol), 4-

Iodophenol (10.9 g, 49.7 mmol), and

(15.6 g, 59.6 mmol). Add anhydrous THF (150 mL) and stir until fully dissolved.

Cooling: Cool the reaction mixture to 0°C using an ice/water bath.

Addition: Add DIAD (12.0 g, 11.7 mL, 59.6 mmol) dropwise over 30 minutes via a pressure-

equalizing addition funnel. Critical: Maintain internal temperature <5°C to prevent side

reactions.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-

25°C). Stir for 16–24 hours. Monitor via TLC (Hexane:EtOAc 4:1) or LC-MS.

Workup: Concentrate the solvent in vacuo. The residue will be a viscous oil containing

triphenylphosphine oxide (
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) byproduct.

Purification: Triturate the residue with cold Diethyl Ether (

) to precipitate the bulk of

. Filter off the solids.[3] Concentrate the filtrate and purify via silica gel flash chromatography
(Gradient: 0-20% EtOAc in Hexanes).

Target Yield: 75-85%

Appearance: Colorless to pale yellow oil or low-melting solid.

Step 2: Deprotection & Salt Formation
Objective: Cleavage of the Boc group to yield the final hydrochloride salt.

Reagents:

Intermediate from Step 1[4]

4M HCl in 1,4-Dioxane (excess, ~5-10 equiv)

Solvent: Dichloromethane (DCM) or Diethyl Ether

Procedure:

Dissolution: Dissolve the purified Boc-intermediate (e.g., 15.0 g) in DCM (50 mL).

Acidification: Cool to 0°C. Slowly add 4M HCl in Dioxane (50 mL).

Reaction: Stir at room temperature for 2–4 hours. A white precipitate should begin to form

within 30 minutes.

Completion: Monitor by TLC (disappearance of the non-polar Boc spot).

Isolation: Dilute the suspension with

(100 mL) to maximize precipitation. Filter the solid under vacuum (Buchner funnel).
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Washing: Wash the filter cake with cold

(3 x 50 mL) to remove residual acid and organic impurities.

Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.

Visualized Workflows
Synthesis Pathway
The following diagram illustrates the chemical transformation logic.

Start:
N-Boc-4-hydroxypiperidine

+ 4-Iodophenol

Step 1: Mitsunobu Coupling
(PPh3, DIAD, THF, 0°C to RT)

 Ether Bond Formation Intermediate:
N-Boc-4-(4-iodophenoxy)piperidine

 Purification Step 2: Acid Deprotection
(4M HCl in Dioxane)

 Boc Removal Final Product:
4-(4-Iodophenoxy)piperidine HCl

 Precipitation & Filtration

Click to download full resolution via product page

Caption: Figure 1. Two-step synthesis workflow utilizing Mitsunobu coupling followed by acidic

deprotection.

Application Logic: Diversification
This diagram demonstrates how the final product serves as a "Universal Linker" in library

synthesis.
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4-(4-Iodophenoxy)piperidine HCl
(Core Scaffold)

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

Buchwald-Hartwig
(R-NH2, Pd cat.)

Sonogashira Coupling
(Alkyne, Pd/Cu cat.)

Biaryl Ether Analogs
(Target: GPCR Ligands)

Aminophenoxy Piperidines
(Target: Kinase Inhibitors)

Alkynyl Linkers
(Target: PROTACs)

Click to download full resolution via product page

Caption: Figure 2. Divergent synthesis strategy using the iodine handle for rapid library

generation.

Quality Control & Troubleshooting
To ensure the protocol is self-validating, compare your results against these benchmarks.
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Parameter Method
Acceptance
Criteria

Troubleshooting

Purity HPLC (254 nm) >98.0% Area
If <95%, recrystallize

from MeOH/Et2O.

Identity 1H NMR (DMSO-d6)
7.60 (d, 2H), 6.85 (d,

2H), 4.60 (m, 1H), 3.0-

3.2 (m, 4H)

Check for residual

(

7.5 ppm multiplet).

Water Content Karl Fischer <1.0% w/w
Dry longer in vacuum

oven if high.

Appearance Visual
White crystalline

powder

Yellowing indicates

free iodine; wash with

dilute

before salt formation.

Expert Insight: The most common failure mode in this protocol is incomplete removal of

triphenylphosphine oxide (

) after Step 1.

Solution: If flash chromatography is insufficient, dissolve the crude oil in a minimum amount

of toluene, cool to -20°C, and filter off the crystallized

before column purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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